C-(9H-Thioxanthen-9-yl)-methylamine

• Molecular Formula: C14H13NS
• Molecular Weight: 227.33 g/mol
• IUPAC Name: 9H-thioxanthen-9-ylmethanamine
• InChI: InChI=1S/C14H13NS/c15-9-12-10-5-1-3-7-13(10)16-14-8-4-2-6-11(12)14/h1-8,12H,9,15H2
• InChI Key: MYNBESFWFGVQQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3S2)CN

Description

C-(9H-Thioxanthen-9-yl)-methylamine is a thioxanthene-derived compound featuring a methylamine group attached to the sulfur-containing tricyclic aromatic system. Thioxanthenes are notable for their pharmacological and material science relevance, with variations in substituents significantly altering their chemical behavior and bioactivity .

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
This compound	Not Provided	Estimated ~240–260	Methylamine, thioxanthene core
9H-Xanthene-9-methanamine	C₁₄H₁₃N₂O	211.26	Methylamine, xanthene core
6-Chloro-1-((2-(ethylamino)ethyl)amino)-4-(hydroxymethyl)-9H-thioxanthen-9-one	C₁₈H₁₉ClN₂O₂S	362.87	Chloro, hydroxymethyl, ethylaminoethyl
4-Methyl-N-9H-xanthen-9-yl-benzenesulfonamide	C₂₀H₁₇NO₃S	351.42	Sulfonamide, methyl

Research Findings and Limitations

• Pharmacological Potential: Thioxanthene derivatives with amine groups (e.g., methylamine) show promise in CNS drug development, but specific data on this compound remains sparse .
• Structural Optimization : Substituents like chloro or sulfone groups enhance stability but may reduce bioavailability compared to simpler amines .